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Compound of Interest

Compound Name: 1-(Chloromethoxy)octadecane

Cat. No.: B15334931

An In-depth Technical Guide to 1-
Chlorooctadecane

Disclaimer: Initial searches for "1-(Chloromethoxy)octadecane” did not yield a matching
chemical profile. The data presented in this guide pertains to 1-Chlorooctadecane, a closely
related and more extensively documented compound, which is presumed to be the subject of
interest.

This technical guide provides a comprehensive overview of 1-Chlorooctadecane, including its
chemical and physical properties, a detailed experimental protocol for its synthesis, and its
applications, particularly for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

1-Chlorooctadecane, also known as octadecyl chloride or stearyl chloride, is a long-chain alkyl
halide. Its extended hydrocarbon tail imparts significant hydrophobicity, making it a valuable
intermediate in the synthesis of various amphiphilic molecules.

Table 1: Quantitative Data for 1-Chlorooctadecane
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Property Value Source(s)

Molecular Formula C18H37ClI [1112113114]

Molecular Weight 288.94 g/mol [11[2][5]

CAS Number 3386-33-2 [11[21[3114]
Clear, colorless to yellowish

Appearance o ] [1]
liquid after melting

Melting Point 20-24 °C [1][6]

N ) 157-158 °C at 1.5 mmHg;

Boiling Point (1116171
347.8 °C at 760 mmHg

Density 0.849 g/mL at 25 °C [51[6]

Refractive Index

n20/D 1.451

[1]5]

Water Solubility

0.03 g/L at 20 °C

[1](6]

Solubility

Slightly soluble in chloroform

and dichloromethane

[1]

Experimental Protocol: Synthesis of 1-
Chlorooctadecane

The following protocol details a semi-continuous process for the synthesis of 1-

Chlorooctadecane from 1-octadecanol, achieving a high conversion rate.

Materials:

1-Octadecanol

N-n-octylalkylpyridinium chloride (catalyst)

Gaseous hydrogen chloride (HCI)

1 L jacketed glass reactor with a glass paddle stirrer
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Reactant metering immersion tube

Distillation apparatus

Procedure:

Reactor Setup: A 1-liter jacketed glass reactor equipped with a glass paddle stirrer and an
immersion tube for reactant metering is assembled.

Catalyst Introduction: 220 g of N-n-octylalkylpyridinium chloride is added to the reactor.

Temperature Adjustment: The temperature of the reactor is raised to and maintained at 150
°C.

Reactant Addition: 447 g of n-octadecanol is introduced uniformly into the reactor through
the immersion tube over a period of 5 hours.[2]

Gaseous HCI Introduction: Throughout the 5-hour addition of n-octadecanol, gaseous
hydrogen chloride is continuously metered into the reactor via the immersion tube in a slight
stoichiometric excess.

Water Removal: The water formed during the reaction is simultaneously removed by
distillation.[2]

Post-Reaction: After the addition of n-octadecanol is complete, the reaction is allowed to
continue for an additional 3 hours at 150 °C with continuous HCI sparging.

Workup: The workup of the reaction mixture is analogous to standard procedures for the
purification of alkyl chlorides, which may include washing with water and/or a mild base to
remove excess HCI and catalyst, followed by drying and distillation to isolate the pure 1-
Chlorooctadecane.

Yield: This process results in a 99.8% conversion of n-octadecanol to 1-Chlorooctadecane.

[2]

Applications in Research and Drug Development
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1-Chlorooctadecane serves as a versatile chemical intermediate with several applications

relevant to the pharmaceutical and life sciences sectors:

Surfactant and Emulsifier Synthesis: Its long alkyl chain makes it a suitable starting material
for the synthesis of various surfactants and emulsifiers used in drug formulation and delivery
systems.[8]

Raw Material for Organic Synthesis: It is a key reactant in the synthesis of other
functionalized long-chain alkanes. For instance, it can be used to produce octadecanethiol, a
compound utilized in the formation of self-assembled monolayers on gold surfaces, which
has applications in biosensors and drug delivery platforms.

Cosmetics and Personal Care: In the cosmetic industry, it is used in the production of hair
and skin care products, acting as a conditioning agent, emollient, and viscosity regulator.[8]

Intermediate for Pharmaceuticals and Agrochemicals: 1-Chlorooctadecane can be a
precursor in the synthesis of more complex organic molecules, including active
pharmaceutical ingredients and agrochemicals.[8]

Visualization of the Synthesis Workflow

The following diagram illustrates the key steps in the semi-continuous synthesis of 1-

Chlorooctadecane.
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Caption: Workflow for the semi-continuous synthesis of 1-Chlorooctadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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